BENGHE Foundational & Exploratory

Check Availability & Pricing

The Structure and Application of BODIPY FL
Thalidomide: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: BODIPY FL thalidomide
Cat. No.: B13573047
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

BODIPY FL thalidomide has emerged as a critical tool in the study of the E3 ubiquitin ligase
cereblon (CRBN), a key player in targeted protein degradation. This in-depth guide provides a
comprehensive overview of its structure, properties, and application, with a focus on
guantitative data and detailed experimental protocols to facilitate its use in research and drug
discovery.

Core Structure and Properties

BODIPY FL thalidomide is a high-affinity fluorescent probe designed specifically for human
cereblon protein.[1][2][3] It is synthesized by reacting thalidomide-O-amido-C8-NH2
trifluoroacetic acid salt with BODIPY FL propionic acid.[4] This conjugation links the thalidomide
moiety, which binds to cereblon, with the BODIPY FL fluorophore, a bright and photostable
green fluorescent dye.[5]

The resulting molecule retains a high affinity for cereblon, with a dissociation constant (Kd) of
3.6 nM.[1][2][4][6][7] This strong and specific binding makes it an ideal probe for various
biochemical and cellular assays.
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Property Value Source
Molecular Formula C37H43BF2N607 [81[9][10]
Molecular Weight 732.59 g/mol [3][8][10]
CAS Number 2740620-18-0 [8][9][10]
Appearance Orange Solid [8][11]
Solubility DMSO [8][11]
Excitation Maxima (Aex) 502-503 nm [8][10][11]
Emission Maxima (Aem) 509-510 nm [8][10]
Binding Affinity (Kd) 3.6 nM [11[2][4161[7]

Signaling Pathway Context: Cereblon and Protein

Degradation

BODIPY FL thalidomide is instrumental in probing the function of cereblon, a substrate

receptor for the Cullin-RING E3 ubiquitin ligase 4 (CRL4) complex.[6] This complex plays a

crucial role in the ubiquitin-proteasome system, which is responsible for the degradation of

cellular proteins. Thalidomide and its derivatives (immunomodulatory drugs or IMiDs) act as

"molecular glues,” inducing the degradation of specific target proteins by recruiting them to the

CRL4-CRBN complex. This mechanism is central to the therapeutic effects of these drugs and
the burgeoning field of PROteolysis TArgeting Chimeras (PROTACS).[4][6][12]
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Start: Prepare Reagents

1. His-tagged Cereblon
2. BODIPY FL Thalidomide
3. Th-anti-His Antibody
4. Test Compound (Ligand)
5. Assay Buffer

:

Dispense Reagents into)

384-well Plate

l

Incubate at Room Temperature
(e.g., 90-240 min)

l

Read Plate on a
TR-FRET enabled reader
(Excitation: 340 nm)
(Emission: 495 nm & 520 nm)

Calculate TR-FRET Ratio
(520 nm / 495 nm)

'

(Plot Ratio vs. Compound Concentratior)

Determine IC50 Values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b13573047?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13573047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

